Cas no 2229029-67-6 (2-(1-ethylcyclopropyl)propan-2-amine)

• Product Name: 2-(1-ethylcyclopropyl)propan-2-amine
• CAS No: 2229029-67-6
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6518986
• PubChem ID: 153692515
• Update Time: 2025-10-05

2-(1-ethylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethylcyclopropyl)propan-2-amine
• EN300-1814068
• 2229029-67-6

• Inchi： 1S/C8H17N/c1-4-8(5-6-8)7(2,3)9/h4-6,9H2,1-3H3
• InChI Key： NSRQWBILIWNSQN-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(CC)CC1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-(1-ethylcyclopropyl)propan-2-amine

Introduction to 2-(1-ethylcyclopropyl)propan-2-amine (CAS No. 2229029-67-6)

2-(1-ethylcyclopropyl)propan-2-amine, also known by its CAS number 2229029-67-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of amines and features a cyclopropyl group attached to an ethyl group, making it a valuable candidate for the synthesis of more complex molecules.

The chemical formula of 2-(1-ethylcyclopropyl)propan-2-amine is C₈H₁₇N, and its molecular weight is approximately 127.23 g/mol. The compound is characterized by its high stability and low reactivity under standard conditions, which makes it suitable for use in a wide range of chemical reactions and processes. Its cyclopropyl moiety imparts unique physical and chemical properties, such as enhanced lipophilicity and conformational rigidity, which are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In the realm of pharmaceutical research, 2-(1-ethylcyclopropyl)propan-2-amine has shown promise as a building block for the synthesis of novel therapeutic agents. Recent studies have explored its potential as a precursor for the development of drugs targeting various diseases, including neurological disorders, cardiovascular diseases, and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis of a series of derivatives of 2-(1-ethylcyclopropyl)propan-2-amine that exhibited potent anti-inflammatory properties. These derivatives were found to effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory conditions such as rheumatoid arthritis.

Beyond its applications in drug discovery, 2-(1-ethylcyclopropyl)propan-2-amine has also been investigated for its role in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a key component in the synthesis of advanced polymers with enhanced mechanical properties. The cyclopropyl group's rigidity contributes to the formation of robust polymer networks that exhibit improved strength and durability. These materials have potential applications in industries such as automotive manufacturing, aerospace engineering, and biomedical devices.

The synthesis of 2-(1-ethylcyclopropyl)propan-2-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the alkylation of cyclopropylmagnesium bromide with ethyl iodide followed by reductive amination with propanal. This method has been optimized to achieve yields exceeding 85%, making it a viable option for large-scale production.

In terms of safety and handling, 2-(1-ethylcyclopropyl)propan-2-amine is generally considered safe when appropriate precautions are taken. However, like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

The environmental impact of 2-(1-ethylcyclopropyl)propan-2-amine is another important consideration. While there is limited data available on its environmental fate and effects, it is essential to follow best practices for waste disposal and minimize any potential release into the environment. Green chemistry principles can be applied to optimize synthetic routes and reduce waste generation.

In conclusion, 2-(1-ethylcyclopropyl)propan-2-amine (CAS No. 2229029-67-6) is a versatile compound with significant potential in pharmaceutical research, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in modern chemistry.